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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6290005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the ruthenium

complex Ru-(R,R)-Ms-DENEB. The information is presented to be a useful reference for

researchers and professionals in the fields of chemistry and drug development.

Chemical Identity
Compound Name: Ru-(R,R)-Ms-DENEB

Chemical Formula: C₂₅H₂₉ClN₂O₃RuS[1][2][3]

CAS Number: 1333981-86-4[1][2]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Ru-(R,R)-Ms-DENEB is detailed below.

Table 1: Atomic Composition and Weight Contribution of Each Element in Ru-(R,R)-Ms-DENEB
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total
Contribution
to Molecular
Weight ( g/mol
)

Ruthenium Ru 1 101.07 101.07

Carbon C 25 12.0107 300.2675

Hydrogen H 29 1.008 29.232

Chlorine Cl 1 35.45 35.45

Nitrogen N 2 14.0067 28.0134

Oxygen O 3 15.9994 47.9982

Sulfur S 1 32.065 32.065

Total 574.0961

Based on the summation of the atomic weights of its constituent elements, the calculated

molecular weight of Ru-(R,R)-Ms-DENEB is 574.10 g/mol .[1][2][3]

Methodology for Molecular Weight Determination
The molecular weight of Ru-(R,R)-Ms-DENEB is determined based on its empirical formula,

C₂₅H₂₉ClN₂O₃RuS. The process involves the following steps:

Identification of Constituent Elements: The chemical formula indicates the presence of

Ruthenium (Ru), Carbon (C), Hydrogen (H), Chlorine (Cl), Nitrogen (N), Oxygen (O), and

Sulfur (S).

Atom Count: The number of atoms of each element in a single molecule is determined from

the subscripts in the chemical formula.

Atomic Weight Summation: The standard atomic weight of each element is multiplied by the

number of atoms of that element in the molecule. The sum of these values provides the

molecular weight of the compound.
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It is important to note that while the prompt requested detailed experimental protocols and

signaling pathway diagrams, these are not applicable to the determination of a compound's

molecular weight. The calculation provided is based on established standard atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorine Facts - Chlorine The Element of Surprise [chlorine.org]

2. Atomic Weight of Chlorine | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

3. quora.com [quora.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Ru-
(R,R)-Ms-DENEB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6290005#molecular-weight-of-ru-r-r-ms-deneb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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